Cas no 2227197-78-4 ((4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one)
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one
-
- SMILES: FC[C@H]1COC(=O)N1
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325644-250mg |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM325644-1g |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM325644-250mg |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95%+ | 250mg |
$465 | 2021-08-18 | |
| Chemenu | CM325644-1g |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95%+ | 1g |
$776 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-100MG |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 100MG |
¥ 778.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-250MG |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 250MG |
¥ 1,240.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-500MG |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 500MG |
¥ 2,072.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-1G |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 1g |
¥ 3,102.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-5G |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 5g |
¥ 9,306.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ2792-10G |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one |
2227197-78-4 | 95% | 10g |
¥ 15,510.00 | 2023-04-07 |
(4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one
Introduction to (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one (CAS No. 2227197-78-4)
The compound (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one, identified by the CAS number 2227197-78-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the oxazolidinone class, which is widely recognized for its versatile applications in drug development. The unique structural features of this molecule, particularly the presence of a fluoromethyl group and the chiral center at the 4-position, make it a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the enantioselectivity of chemical reactions. The stereochemistry of (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one plays a crucial role in its potential applications. The (R) configuration at the 4-position contributes to its unique interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents. This compound has been extensively studied for its role in asymmetric synthesis, where it serves as an effective chiral catalyst or intermediate.
The incorporation of a fluoromethyl group into the oxazolidinone ring introduces additional reactivity and functionalization possibilities. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. This feature makes (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one particularly valuable in the design of drugs that require enhanced bioavailability or prolonged circulation time. Recent studies have demonstrated its utility in synthesizing fluorinated analogs of existing pharmaceuticals, which exhibit improved efficacy and reduced side effects.
The oxazolidinone core is also known for its ability to form stable complexes with various biomolecules. This property has been exploited in the development of protease inhibitors and other enzyme-targeted drugs. The flexibility of the oxazolidinone ring allows for optimal positioning of functional groups, facilitating interactions with specific binding sites on enzymes or receptors. This structural adaptability makes (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one a versatile building block for drug discovery campaigns targeting a wide range of diseases.
Current research in medicinal chemistry is increasingly focused on green chemistry principles and sustainable methodologies. The synthesis of (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one has been optimized to minimize waste and maximize yield, aligning with these environmental considerations. Advances in catalytic processes and solvent systems have enabled more efficient production methods, reducing the environmental footprint of pharmaceutical manufacturing. These innovations are critical for ensuring that drug development remains both effective and environmentally responsible.
In addition to its synthetic applications, (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one has shown promise in preclinical studies as a lead compound for new therapeutics. Its ability to modulate biological pathways suggests potential applications in treating conditions such as cancer, inflammation, and infectious diseases. Researchers are exploring its interactions with various enzymes and receptors to identify novel targets for drug intervention. The combination of stereochemical control and functional group diversity makes this compound a rich scaffold for medicinal chemists.
The development of high-throughput screening technologies has accelerated the process of identifying promising candidates like (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one. These technologies allow for rapid evaluation of thousands of compounds against biological targets, enabling researchers to pinpoint the most effective scaffolds for further optimization. The structural features of this compound make it an ideal candidate for such screens, as they enhance its ability to interact with biological systems while maintaining synthetic accessibility.
Future directions in the study of (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one include exploring its role in drug delivery systems and combination therapies. The ability to modify its chemical properties allows for tailored formulations that can improve drug delivery efficiency or reduce toxicity. Additionally, combination therapies involving multiple compounds may enhance therapeutic outcomes by targeting different aspects of a disease process simultaneously. This compound's versatility makes it a valuable component in such multi-pronged approaches.
In conclusion, (4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one (CAS No. 2227197-78-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center and fluoromethyl group, make it an attractive scaffold for designing novel therapeutics. Ongoing research continues to uncover new applications and synthetic methodologies for this compound, reinforcing its importance in modern drug discovery efforts.
2227197-78-4 ((4R)-4-(fluoromethyl)-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)